Cas no 82915-89-7 ((3R,3'S,6S,6'R)-Tunaxanthin)

• Product Name: (3R,3'S,6S,6'R)-Tunaxanthin
• CAS No: 82915-89-7
• MF: C₄₀H₅₆O₂
• MW: 568.871452331543
• CID: 2014547
• PubChem ID: 16061200
• Update Time: 2025-04-21

(3R,3'S,6S,6'R)-Tunaxanthin Chemical and Physical Properties

Names and Identifiers

• (3R,3'S,6S,6'R)-Tunaxanthin
• Chiriquixanthin A
• (1S,4R)-4-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-18-[(1S,4R)-4-hydroxy-2,6,6-trimethylcyclohex-2-en-1-yl]-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-3,5,5-trimethylcyclohex-2-en-1-ol
• LMPR01070037
• (1S,4R)-4-((1E,3E,5E,7E,9E,11E,13E,15E,17E)-18-((1S,4R)-4-hydroxy-2,6,6-trimethylcyclohex-2-en-1-yl)-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaenyl)-3,5,5-trimethylcyclohex-2-en-1-ol
• Tunaxanthin D
• 82915-89-7

• Inchi： 1S/C40H56O2/c1-29(17-13-19-31(3)21-23-37-33(5)25-35(41)27-39(37,7)8)15-11-12-16-30(2)18-14-20-32(4)22-24-38-34(6)26-36(42)28-40(38,9)10/h11-26,35-38,41-42H,27-28H2,1-10H3
• InChI Key： BIPAHAFBQLWRMC-UHFFFAOYSA-N
• SMILES： CC(=CC=CC=C(C=CC=C(C=CC1C(C)(C)CC(O)C=C1C)C)C)C=CC=C(C=CC1C(C)(C)CC(O)C=C1C)C

Computed Properties

• Exact Mass: 568.42803102Da
• Monoisotopic Mass: 568.42803102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 42
• Rotatable Bond Count: 10
• Complexity: 1160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.1
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tetraterpenoids Carotenoids